Cas no 2287331-35-3 (1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride)

• Product Name: 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride
• CAS No: 2287331-35-3
• MF: C₉H₁₈ClF₂N
• MW: 213.695728778839
• CID: 6270800
• PubChem ID: 117762068
• Update Time: 2025-07-23

1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-6739951
• 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride
• 2287331-35-3
• 1-(4,4-difluorocyclohexyl)propan-2-amine hydrochloride
• SCHEMBL16321710

• Inchi： 1S/C9H17F2N.ClH/c1-7(12)6-8-2-4-9(10,11)5-3-8;/h7-8H,2-6,12H2,1H3;1H
• InChI Key： LPXUHEGXQFYXNK-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCC(CC(C)N)CC1)F

Computed Properties

• Exact Mass: 213.1095836g/mol
• Monoisotopic Mass: 213.1095836g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride

Professional Introduction to 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride (CAS No: 2287331-35-3)

1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride (CAS No: 2287331-35-3) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural properties, has been the subject of extensive studies due to its potential applications in medicinal chemistry. The presence of 4,4-Difluorocyclohexyl and amine functionalities makes it a promising candidate for various biochemical interactions, which are crucial for the development of novel therapeutic agents.

The chemical structure of 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride consists of a cyclohexane ring substituted with two fluorine atoms at the 4-position, attached to a propylamine moiety. This configuration imparts distinct electronic and steric properties to the molecule, making it an interesting subject for further investigation. The hydrochloride salt form enhances the solubility and stability of the compound, facilitating its use in various experimental and industrial applications.

In recent years, there has been a growing interest in exploring the pharmacological properties of fluorinated cyclic compounds. The introduction of fluorine atoms into organic molecules often leads to enhanced metabolic stability, improved binding affinity, and altered pharmacokinetic profiles. These attributes are particularly valuable in drug design, where optimizing these parameters can lead to more effective and safer medications. The study of 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride aligns with this trend, as researchers aim to harness its potential for developing new therapeutic interventions.

One of the most compelling aspects of 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride is its versatility in serving as a building block for more complex molecules. In medicinal chemistry, such compounds are often used as intermediates in the synthesis of larger pharmacophores. The amine group provides a reactive site for further functionalization, allowing chemists to tailor the molecule's properties to specific biological targets. This flexibility has made it a valuable tool in the quest to discover novel drugs.

The latest research on 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride has focused on its potential applications in treating various diseases. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory pathways. By modulating these biological processes, it could offer therapeutic benefits in conditions such as arthritis and autoimmune disorders. Additionally, its structural features have prompted investigations into its potential as an anti-cancer agent, where it may interfere with critical signaling pathways in tumor cells.

The synthesis of 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride presents unique challenges due to the complexity of its structure. However, advancements in synthetic methodologies have made it more accessible than ever before. Modern techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have enabled chemists to construct this molecule with high efficiency and precision. These improvements have not only facilitated research but also opened new avenues for exploring its pharmacological potential.

The hydrochloride salt form of this compound plays a crucial role in enhancing its biological activity. By converting the free base into its salt form, solubility issues are mitigated, which is essential for formulation development. Furthermore, the hydrochloride salt often exhibits improved stability under various storage conditions, making it more practical for both laboratory use and potential commercial applications. These characteristics underscore the importance of considering salt forms when developing new pharmaceuticals.

In conclusion, 1-(4,4-Difluorocyclohexyl)propan-2-amine;hydrochloride (CAS No: 2287331-35-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and promising biological activities make it an attractive candidate for further exploration. As research continues to uncover new applications and synthetic strategies for this molecule, it is likely to play an increasingly important role in the development of innovative therapeutic agents.